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Compound of Interest

Compound Name: 5-Hydantoinacetic acid

Cat. No.: B147037

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. This guide provides essential, step-by-step procedures for the safe disposal of 5-
Hydantoinacetic acid, a compound often used in pharmaceutical research.

Immediate Safety and Handling

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. Handle 5-
Hydantoinacetic acid in a well-ventilated area to avoid inhalation of any dust. In case of a
spill, sweep up the solid material and place it into a suitable, labeled container for disposal.

Disposal Determination and Procedure

Based on available safety data, 5-Hydantoinacetic acid is not classified as a hazardous waste
under the US Environmental Protection Agency (EPA) Resource Conservation and Recovery
Act (RCRA). Itis not a listed hazardous waste and does not typically exhibit characteristics of
ignitability, corrosivity, reactivity, or toxicity that would classify it as a characteristic hazardous
waste. However, it is imperative for the chemical waste generator to confirm this with local and
institutional regulations.

Step-by-Step Disposal Protocol:
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» Waste Characterization: Confirm that the 5-Hydantoinacetic acid to be disposed of is not
contaminated with any hazardous substances. If it is mixed with other chemicals, the entire
mixture must be treated as hazardous waste until proven otherwise.

o Containerization: Place the solid 5-Hydantoinacetic acid waste into a clean, dry, and
sealable container. Ensure the container is compatible with the chemical.

o Labeling: Clearly label the container as "Non-hazardous Waste" and identify the contents as
"5-Hydantoinacetic acid." Include the date of disposal.

» Disposal as Non-Hazardous Solid Waste: In most cases, uncontaminated 5-
Hydantoinacetic acid can be disposed of as regular solid laboratory waste. This typically
means placing it in the designated container for non-hazardous chemical solids, which will
be sent to a sanitary landfill. Do not dispose of this chemical down the drain.

e Consult Local Regulations: Always consult your institution's Environmental Health and Safety
(EHS) department and local regulations for final confirmation of the disposal route. Some
municipalities or institutions may have specific requirements for the disposal of laboratory
chemicals, even if they are not classified as hazardous by the EPA.

Quantitative Data Summary

No specific quantitative limits for the disposal of 5-Hydantoinacetic acid were found in the
reviewed safety and regulatory documents. The disposal procedure is based on its
classification as a non-hazardous solid.

Parameter Value Source

EPA Hazardous Waste Status Not a listed hazardous waste Safety Data Sheet
RCRA Waste Code Not applicable Regulatory Searches
Transport Regulation (DOT) Not regulated [1]

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 5-Hydantoinacetic acid.
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Start: 5-Hydantoinacetic Acid for Disposal

Is the waste contaminated with hazardous substances?

Package in a clean, sealed, and labeled container
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‘Non-hazardous Waste: 5-Hydantoinacetic acid'

Consult Institutional EHS & Local Regulations

Not Approved Agjproved

Yes
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(Follow institutional hazardous waste procedures)

End of Disposal Process

Click to download full resolution via product page

Disposal workflow for 5-Hydantoinacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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